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Compound of Interest

Compound Name: 2-Amino-3-Nitrophenol

Cat. No.: B1277897

Application Notes and Protocols for 2-Amino-3-
Nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and use of 2-Amino-3-Nitrophenol. The information is intended to guide laboratory practices
and support research and development activities.

General Information

2-Amino-3-Nitrophenol (CAS No. 603-85-0) is an aromatic organic compound characterized
by the presence of amino, nitro, and hydroxyl functional groups on a benzene ring.[1] It
typically appears as a brown-red or reddish-brown solid powder.[2] This compound serves as a
versatile intermediate in various chemical syntheses and has applications in different scientific
fields.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Amino-3-Nitrophenol is
presented in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula CeHeN203 [3]14]
Molecular Weight 154.12 g/mol [3114]

Brown-red powder or
Appearance ) ) [2]
crystalline solid

Melting Point 212-213 °C [5]
N ] 315.9 + 32.0 °C at 760 mmHg
Boiling Point _ [6]
(estimate)
Density 1.5+ 0.1 g/cm3 (estimate) [6]

N Slightly soluble in water; more
Solubility ] ] [2]
soluble in organic solvents.

pKa 11.23 + 0.25 (Predicted) [7]

Safety, Handling, and Storage Protocols

2-Amino-3-Nitrophenol is classified as a hazardous substance and requires careful handling
to minimize risks. It is known to cause skin and eye irritation and may cause respiratory
irritation. [6]

Hazard Identification and Personal Protective Equipment
(PPE)
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Recommended Personal
Hazard Statement GHS Classification Protective Equipment
(PPE)

Chemical-resistant gloves

H315: Causes skin irritation Skin Irritation, Category 2 (e.g., nitrile), lab coat, and

appropriate footwear.

H319: Causes serious eye o Tightly fitting safety goggles or
o Eye Irritation, Category 2 )
irritation a face shield.

Use in a well-ventilated area or

with a fume hood. For dust-

H335: May cause respiratory Specific Target Organ Toxicity ) )
forming operations, a NIOSH-

irritation (Single Exposure), Category 3 ]
approved respirator (e.g., N95

dust mask) is recommended.

Handling Procedures

» Engineering Controls: Handle 2-Amino-3-Nitrophenol in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of dust or vapors.[6] Eyewash stations
and safety showers should be readily accessible.

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.

e Procedural Precautions: Avoid the formation of dust and aerosols.[6] Use non-sparking tools
to prevent ignition.[6] Keep the compound away from heat, sparks, and open flames.

Storage Conditions

o Container: Store in a tightly closed, original container in a dry and cool place.[6]
e Ventilation: The storage area must be well-ventilated.[6]

e Incompatible Materials: Store separately from strong oxidizing agents, acids, acid
anhydrides, acid chlorides, and chloroformates.[3]

o Temperature: Store at room temperature (between 10°C and 25°C).[4]
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First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols and Applications

2-Amino-3-Nitrophenol is utilized in various research and industrial applications. Below are

detailed protocols for some of its common uses.

Application 1: Matrix for Visible Matrix-Assisted Laser
Desorption/lonization (VIS-MALDI) Mass Spectrometry

2-Amino-3-Nitrophenol can be used as a matrix for the analysis of peptides, polymers, and

small proteins using VIS-MALDI, particularly with a 532 nm laser.[3][9]

2-Amino-3-Nitrophenol

MALDI target plate

Analyte (peptide, polymer, or small protein)

Solvent system (e.g., acetonitrile/water mixture)
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Pipettes
Vortex mixer
MALDI-TOF mass spectrometer with a 532 nm laser

Matrix Solution Preparation: Prepare a saturated solution of 2-Amino-3-Nitrophenol in a
suitable solvent system (e.g., 50:50 acetonitrile:water).

Analyte Solution Preparation: Dissolve the analyte in a compatible solvent to a final
concentration of approximately 1 pmol/uL.

Sample-Matrix Co-crystallization (Dried-Droplet Method): a. On the MALDI target plate, mix
0.5 uL of the analyte solution with 0.5 pL of the matrix solution. b. Allow the mixture to air-dry
completely at room temperature, leading to the formation of crystals.

Mass Spectrometry Analysis: a. Insert the target plate into the MALDI-TOF mass
spectrometer. b. Irradiate the sample-matrix crystals with the 532 nm laser. c. Acquire the
mass spectrum in the desired mass range.

Sample Preparation

Prepare Analyte

Solution .
MS Anal
(e.g., 1 pmol/pL) - navss
"1 Mix Matrix and - - -
- Air-Dry on » Load Target Plate Irradiate with ]
Analyt.e Sol_unons MALDI Target Plate into Mass Spectrometer 532 nm Laser Acquire Mass Spectrum
» (1:1 ratio)

Prepare Saturated
2-Amino-3-Nitrophenol
Matrix Solution

Click to download full resolution via product page

VIS-MALDI Experimental Workflow
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Application 2: Intermediate in the Synthesis of
Benzo[d]oxazole-4,7-diones

2-Amino-3-Nitrophenol can serve as a starting material for the synthesis of benzo[d]oxazole-
4,7-diones, which have shown potential as antifungal agents.[10]

2-Amino-3-Nitrophenol

Appropriate reagents for cyclization and oxidation (e.g., as described in relevant synthetic
literature)

Solvents (e.g., ethanol, acetic acid)

Reaction vessel with reflux condenser and magnetic stirrer

Heating mantle

Filtration apparatus

Purification system (e.g., column chromatography or recrystallization)

Reaction Setup: In a suitable reaction vessel, dissolve 2-Amino-3-Nitrophenol in an
appropriate solvent.

Reagent Addition: Add the necessary cyclizing and oxidizing agents to the solution. The
specific reagents will depend on the target benzo[d]oxazole-4,7-dione derivative.

Reaction Conditions: Heat the reaction mixture to reflux for a specified period, monitoring the
reaction progress by a suitable technique (e.g., TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Isolate the
crude product by filtration or extraction.

Purification: Purify the crude product using column chromatography or recrystallization to
obtain the final benzo[d]oxazole-4,7-dione.

Characterization: Confirm the structure of the synthesized compound using analytical
techniques such as NMR, IR, and mass spectrometry.
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Synthesis of Benzo[d]oxazole-4,7-diones

Application 3: Component in Hair Dye Formulations

2-Amino-3-Nitrophenol is used as a semi-permanent (non-oxidative) hair colorant and as a
toner in permanent (oxidative) hair dye products.[11]

e 2-Amino-3-Nitrophenol

¢ Hair dye formulation base

o Excised skin sample (e.g., porcine or human cadaver skin)
o Franz diffusion cell apparatus

e Receptor fluid (e.g., phosphate-buffered saline)

¢ Analytical instrumentation for quantification (e.g., HPLC)

o Formulation Preparation: Prepare a hair dye formulation containing a known concentration of
2-Amino-3-Nitrophenol.

o Skin Preparation: Mount a section of excised skin onto the Franz diffusion cell, separating
the donor and receptor compartments.

o Application: Apply a defined amount of the hair dye formulation to the surface of the skin in
the donor compartment.

o Exposure and Sampling: a. Allow the formulation to remain on the skin for a specified
exposure time (e.g., 30 minutes). b. At predetermined time points, collect samples from the
receptor fluid. c. At the end of the exposure period, wash the skin surface to remove the
remaining formulation.
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e Quantification: Analyze the concentration of 2-Amino-3-Nitrophenol in the receptor fluid
samples, the skin wash, and the skin itself using a validated analytical method like HPLC.

» Data Analysis: Calculate the rate and extent of dermal absorption.
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In Vitro Dermal Absorption Study Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [protocols for handling and storage of 2-Amino-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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